Cas no 1805234-56-3 (2-Chloromethyl-5-cyano-3-(trifluoromethoxy)phenylacetic acid)

• Product Name: 2-Chloromethyl-5-cyano-3-(trifluoromethoxy)phenylacetic acid
• CAS No: 1805234-56-3
• MF: C₁₁H₇ClF₃NO₃
• MW: 293.626392602921
• CID: 4980206
• Update Time: 2025-10-28

2-Chloromethyl-5-cyano-3-(trifluoromethoxy)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-5-cyano-3-(trifluoromethoxy)phenylacetic acid

• Inchi： 1S/C11H7ClF3NO3/c12-4-8-7(3-10(17)18)1-6(5-16)2-9(8)19-11(13,14)15/h1-2H,3-4H2,(H,17,18)
• InChI Key： MWOPYULQRLGPCW-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC(C#N)=CC=1CC(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 2.7
• Topological Polar Surface Area: 70.3

Additional information on 2-Chloromethyl-5-cyano-3-(trifluoromethoxy)phenylacetic acid

Introduction to 2-Chloromethyl-5-cyano-3-(trifluoromethoxy)phenylacetic Acid (CAS No. 1805234-56-3)

2-Chloromethyl-5-cyano-3-(trifluoromethoxy)phenylacetic acid, identified by its CAS number 1805234-56-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a phenylacetic acid core, which is a privileged scaffold in medicinal chemistry due to its demonstrated biological activity and structural versatility. The presence of multiple functional groups, including a chloromethyl moiety, a cyano group, and a trifluoromethoxy substituent, endows this molecule with unique chemical properties that make it a valuable intermediate in the synthesis of pharmacologically relevant derivatives.

The chloromethyl group (–CH₂Cl) is particularly noteworthy as it serves as a versatile handle for further functionalization through nucleophilic substitution reactions. This reactivity allows for the introduction of diverse side chains or heterocyclic structures, enabling the exploration of novel molecular architectures with potential therapeutic applications. The cyano group (–CN), on the other hand, contributes to the electron-withdrawing nature of the molecule, which can influence its interactions with biological targets such as enzymes and receptors. Additionally, the trifluoromethoxy group (–OCH₂CF₃) is known for its ability to modulate metabolic stability and binding affinity, making it a common feature in drug candidates designed for improved pharmacokinetic profiles.

In recent years, the demand for high-quality intermediates like 2-Chloromethyl-5-cyano-3-(trifluoromethoxy)phenylacetic acid has surged due to advancements in drug discovery methodologies. The compound’s structural features align well with current trends in medicinal chemistry, where molecules incorporating fluorine atoms are often favored for their enhanced binding affinity and resistance to metabolic degradation. For instance, studies have demonstrated that trifluoromethoxy-substituted compounds can exhibit improved selectivity over their non-fluorinated counterparts, a property that is highly valued in the development of targeted therapies.

The pharmaceutical industry has increasingly leveraged computational modeling and high-throughput screening techniques to identify promising scaffolds for drug development. Within this context, 2-Chloromethyl-5-cyano-3-(trifluoromethoxy)phenylacetic acid has been recognized as a versatile building block for generating novel analogs with enhanced biological activity. Researchers have reported its utility in synthesizing inhibitors of various enzymes implicated in diseases such as cancer, inflammation, and neurodegeneration. These efforts have been supported by experimental validations showing that derivatives of this compound can modulate key signaling pathways relevant to human health.

One notable application of 2-Chloromethyl-5-cyano-3-(trifluoromethoxy)phenylacetic acid is in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling networks, and their dysregulation is often associated with pathological conditions. By incorporating this compound into drug candidates, chemists have been able to develop molecules that selectively inhibit aberrant kinase activity without compromising normal cellular processes. Such targeted approaches have shown promise in preclinical studies and are being advanced toward clinical evaluation.

The cyano group in 2-Chloromethyl-5-cyano-3-(trifluoromethoxy)phenylacetic acid also contributes to its reactivity in cross-coupling reactions, which are fundamental transformations in modern organic synthesis. Techniques such as Suzuki-Miyaura and Heck couplings allow for the introduction of aryl or vinyl moieties at various positions along the phenyl ring, expanding the structural diversity of potential drug candidates. These reactions are facilitated by the electron-withdrawing nature of the cyano group, which enhances the electrophilicity of adjacent carbon atoms.

The trifluoromethoxy substituent further enhances the synthetic utility of this compound by influencing its electronic properties and solubility characteristics. Fluoroalkoxy groups are known to improve oral bioavailability by reducing metabolic clearance rates through mechanisms such as inhibition of cytochrome P450-mediated oxidation. This property has made 2-Chloromethyl-5-cyano-3-(trifluoromethoxy)phenylacetic acid an attractive starting point for designing drugs with optimized pharmacokinetic profiles.

Recent advances in green chemistry have also prompted researchers to explore sustainable synthetic routes for producing this intermediate. Methods involving catalytic hydrogenation or photochemical activation have been investigated as alternatives to traditional multi-step syntheses involving harsh reagents or high temperatures. Such innovations not only improve efficiency but also align with regulatory pressures to minimize environmental impact.

The versatility of 2-Chloromethyl-5-cyano-3-(trifluoromethoxy)phenylacetic acid extends beyond its role as an intermediate; it has also been employed in material science applications where its unique structural features contribute to functional properties such as fluorescence or electrochemical activity. These interdisciplinary uses highlight the broad utility of sophisticated organic compounds like this one.

In conclusion,2-Chloromethyl-5-cyano-3-(trifluoromethoxy)phenylacetic acid (CAS No. 1805234-56-3) represents a significant asset in pharmaceutical research due to its multifunctional nature and alignment with contemporary drug discovery trends. Its incorporation into novel molecular architectures continues to yield promising candidates for treating complex diseases while adhering to principles of sustainability and innovation.